Cas no 1548683-10-8 (5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1548683-10-8
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5295577
• PubChem ID: 115391155
• Update Time: 2025-05-24

5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782316
• 1548683-10-8
• 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C9H15N3OS/c1-13-6-5-12-8(7-3-2-4-7)10-11-9(12)14/h7H,2-6H2,1H3,(H,11,14)
• InChI Key： XHDLBJAACKRZQP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCC2)N1CCOC

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69Ų

Additional information on 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1548683-10-8)

5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1548683-10-8, belongs to the triazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a cyclobutyl group and a 2-methoxyethyl substituent in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol molecule exhibits a complex architecture that includes a triazole ring fused with sulfur-containing functionalities. This structural motif is particularly intriguing due to its potential to interact with biological targets in multiple ways. The sulfur atom in the 3-thiol moiety is particularly noteworthy, as it can participate in various chemical reactions, including disulfide bond formation and redox processes, which are crucial for many biological pathways.

In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for drug design. The triazole ring itself is a well-documented pharmacophore that appears in numerous FDA-approved drugs, owing to its ability to modulate enzyme activity and receptor binding. The incorporation of the cyclobutyl group into the triazole framework enhances the rigidity of the molecule, which can improve its binding affinity to biological targets. Additionally, the 2-methoxyethyl substituent introduces lipophilicity and metabolic stability, factors that are critical for drug bioavailability and efficacy.

Current research in medicinal chemistry has highlighted the importance of sulfhydryl-containing compounds in therapeutic applications. The thiol group in 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol opens up possibilities for designing molecules that can interact with proteins via disulfide bonds or participate in redox signaling pathways. These interactions are particularly relevant in the context of inflammation, oxidative stress, and cancer biology. Studies have shown that compounds with similar structural features can exhibit potent anti-inflammatory and anticancer properties by modulating key signaling pathways.

The synthesis of 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclobutyl group necessitates careful consideration of stereochemistry to ensure the desired regioisomer is obtained. Similarly, the attachment of the 2-methoxyethyl group requires protecting group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce such complex molecules with high purity and yield, facilitating their use in downstream applications.

In terms of biological activity, preliminary studies on 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol have revealed promising results. In vitro assays have indicated potential inhibitory effects on certain enzymes and receptors associated with diseases such as cancer and inflammation. The compound's ability to cross cell membranes due to its lipophilic nature suggests it may be suitable for oral administration. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

The integration of computational chemistry tools has accelerated the discovery process for novel heterocyclic compounds like 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach has significantly reduced the time and resources required for drug development by identifying lead compounds with high potential early in the discovery process.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. Sulfur atoms are known to enhance molecular diversity and bioactivity due to their ability to form multiple types of bonds and participate in various chemical reactions. The thiol group in particular has been extensively studied for its role in redox biology and its potential as a therapeutic target. By leveraging these properties, researchers aim to develop new drugs that can effectively modulate disease-related pathways without significant side effects.

Future directions for research on 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol include exploring its derivatives and analogs to identify more potent and selective pharmacological agents. Structure-based drug design approaches will be crucial in this endeavor, as they allow for targeted modifications based on detailed knowledge of molecular interactions. Additionally, investigating the compound's behavior in vivo will provide valuable insights into its therapeutic potential and safety profile.

The broader impact of such research extends beyond individual compounds like 5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol on advancing drug discovery as a whole. The development of novel heterocyclic scaffolds contributes to the ever-growing arsenal of molecular tools available to researchers. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with these systems in precise ways.

In conclusion,5-cyclobutyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1548683-10-8) represents an exciting opportunity for further exploration in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for drug development efforts aimed at addressing unmet medical needs. With continued research and innovation, this compound holds significant potential as part of future therapeutic strategies.